Biochemical Selectivity: Bcl-XL vs. Bcl-2
A-385358 exhibits an approximately 84-fold binding preference for Bcl-XL (Ki = 0.80 nM) over Bcl-2 (Ki = 67 nM) in fluorescence polarization assays [1]. In direct contrast, the earlier analog ABT-737 from the same discovery program shows high affinity for both Bcl-2 (EC50 = 30.3 nM) and Bcl-xL (EC50 = 78.7 nM) without meaningful selectivity . This differential selectivity translates to distinct cellular activity: A-385358 kills IL-3-deprived FL5.12/Bcl-XL cells with an EC50 of 0.47±0.05 μM, whereas the EC50 against FL5.12/Bcl-2 cells is 1.9±0.1 μM—a 4-fold difference consistent with its binding preference [1]. ABT-737, by comparison, is highly cytotoxic to Bcl-2-dependent cell lines, reflecting its potent Bcl-2 antagonism [2].
| Evidence Dimension | In vitro binding affinity and functional selectivity |
|---|---|
| Target Compound Data | Bcl-XL Ki = 0.80 nM; Bcl-2 Ki = 67 nM; Selectivity ratio = ~84-fold (Bcl-XL-favoring). FL5.12/Bcl-XL EC50 = 0.47±0.05 μM; FL5.12/Bcl-2 EC50 = 1.9±0.1 μM (4-fold differential) |
| Comparator Or Baseline | ABT-737: Bcl-2 EC50 = 30.3 nM; Bcl-xL EC50 = 78.7 nM; Selectivity ratio = ~2.6-fold (Bcl-2-favoring). Potent cytotoxicity against Bcl-2-dependent cell lines |
| Quantified Difference | A-385358 shows ~84-fold Bcl-XL selectivity versus ABT-737's ~2.6-fold Bcl-2 selectivity—a qualitative divergence in targeting preference. The 4-fold cellular EC50 differential for A-385358 (Bcl-XL vs. Bcl-2 dependent cells) versus ABT-737's potent activity in Bcl-2-dependent models reflects distinct application domains |
| Conditions | Fluorescence polarization competition assays for Ki values; IL-3-deprived FL5.12 cells stably expressing Bcl-XL or Bcl-2 for cellular EC50 |
Why This Matters
This selectivity divergence dictates that A-385358 is the appropriate research tool for interrogating Bcl-XL-specific biology, whereas ABT-737 is suited for models where dual Bcl-2/Bcl-xL inhibition is required.
- [1] Shoemaker AR, Oleksijew A, Bauch J, Belli BA, Borre T, Bruncko M, et al. A small-molecule inhibitor of Bcl-XL potentiates the activity of cytotoxic drugs in vitro and in vivo. Cancer Res. 2006 Sep 1;66(17):8731-9. View Source
- [2] Oltersdorf T, Elmore SW, Shoemaker AR, Armstrong RC, Augeri DJ, Belli BA, et al. An inhibitor of Bcl-2 family proteins induces regression of solid tumours. Nature. 2005 Jun 2;435(7042):677-81. View Source
